![molecular formula C25H24FN3O3 B5913082 N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide](/img/structure/B5913082.png)
N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide is a novel compound that has gained significant interest in the scientific community due to its potential applications in various research fields. This compound is also known as DFP-10917 and has been synthesized using a specific method, which will be discussed in The purpose of this paper is to provide an in-depth analysis of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Mechanism of Action
The mechanism of action of N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of the enzyme histone deacetylase (HDAC). HDAC is an enzyme that plays a crucial role in the regulation of gene expression. Inhibition of HDAC activity has been shown to induce apoptosis in cancer cells and improve cognitive function in animal models.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound also has anxiolytic and antidepressant effects in animal models. It has been suggested that these effects may be due to the modulation of neurotransmitter systems in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide in lab experiments is its potential to inhibit the growth of cancer cells. This compound may be used as a tool for drug discovery and the development of new cancer treatments. However, one of the limitations of using this compound is its limited solubility in aqueous solutions. This may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research of N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide. One direction is to further investigate its mechanism of action and its potential as an HDAC inhibitor. Another direction is to explore its potential applications in other research fields such as neuroscience and drug discovery. Additionally, future research may focus on improving the solubility of this compound in aqueous solutions to enhance its use in lab experiments.
Synthesis Methods
The synthesis of N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide involves a series of chemical reactions. The first step involves the reaction of 3,5-dimethylphenol with acetic anhydride to form 3,5-dimethylphenyl acetate. This intermediate is then reacted with hydrazine hydrate to form 3,5-dimethylphenyl hydrazine. The next step involves the reaction of 3,5-dimethylphenyl hydrazine with 3-fluorobenzoyl chloride to form this compound. The final product is obtained after purification using various techniques such as recrystallization and chromatography.
Scientific Research Applications
N-(3-{N-[(3,5-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-fluorobenzamide has potential applications in various research fields such as cancer research, drug discovery, and neuroscience. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anxiolytic and antidepressant effects in animal models.
properties
IUPAC Name |
N-[3-[(E)-N-[[2-(3,5-dimethylphenoxy)acetyl]amino]-C-methylcarbonimidoyl]phenyl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24FN3O3/c1-16-10-17(2)12-23(11-16)32-15-24(30)29-28-18(3)19-6-5-9-22(14-19)27-25(31)20-7-4-8-21(26)13-20/h4-14H,15H2,1-3H3,(H,27,31)(H,29,30)/b28-18+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYDASOLZZULMJR-MTDXEUNCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC(=O)NN=C(C)C2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)OCC(=O)N/N=C(\C)/C2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.